![molecular formula C16H16N2O2 B5806786 4-(benzoylamino)-N,N-dimethylbenzamide](/img/structure/B5806786.png)
4-(benzoylamino)-N,N-dimethylbenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-(Benzoylamino)-N,N-dimethylbenzamide, also known as benzocaine, is a local anesthetic that is commonly used in medical and dental procedures. It is a white, crystalline powder that is soluble in both water and alcohol. Benzocaine is a member of the ester local anesthetic group and is often used as a substitute for cocaine due to its similar numbing effects.
Mechanism of Action
Benzocaine works by blocking the voltage-gated sodium channels in nerve cells, preventing the transmission of pain signals to the brain. It also has a weak effect on potassium channels, which can lead to membrane depolarization and inhibition of action potentials.
Biochemical and Physiological Effects
Benzocaine has been shown to have a low toxicity profile and is generally well-tolerated. However, it can cause allergic reactions in some individuals, and in rare cases, it can cause methemoglobinemia, a condition where the blood is unable to transport oxygen effectively.
Advantages and Limitations for Lab Experiments
Benzocaine is widely used in laboratory experiments as a local anesthetic due to its potency and low toxicity. It is also relatively inexpensive and easy to obtain. However, its use is limited by its short duration of action and its potential to interfere with certain assays.
Future Directions
There are several potential future directions for research on 4-(benzoylamino)-N,N-dimethylbenzamide. One area of interest is the development of novel formulations that can improve its duration of action and reduce its potential for toxicity. Another area of research is the investigation of its potential use in the treatment of chronic pain and other conditions. Additionally, there is a need for further studies on its mechanism of action and its effects on different types of nerve cells.
In conclusion, 4-(benzoylamino)-N,N-dimethylbenzamide, or 4-(benzoylamino)-N,N-dimethylbenzamide, is a local anesthetic that has been extensively studied for its use in medical and dental procedures. It works by blocking voltage-gated sodium channels in nerve cells, preventing the transmission of pain signals to the brain. While it has a low toxicity profile and is generally well-tolerated, its use is limited by its short duration of action and potential to interfere with certain assays. There is a need for further research on its mechanism of action, potential uses in the treatment of chronic pain, and the development of novel formulations that can improve its duration of action and reduce its potential for toxicity.
Synthesis Methods
Benzocaine can be synthesized through the esterification of p-aminobenzoic acid with methanol and sulfuric acid. The resulting product is then reacted with dimethylamine to yield 4-(benzoylamino)-N,N-dimethylbenzamide.
Scientific Research Applications
Benzocaine has been extensively studied for its use as a local anesthetic in medical and dental procedures. It has also been investigated for its potential use in the treatment of various conditions such as chronic pain, cough, and sore throat.
properties
IUPAC Name |
4-benzamido-N,N-dimethylbenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H16N2O2/c1-18(2)16(20)13-8-10-14(11-9-13)17-15(19)12-6-4-3-5-7-12/h3-11H,1-2H3,(H,17,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XFJPIIHTXQYORI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C(=O)C1=CC=C(C=C1)NC(=O)C2=CC=CC=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H16N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
268.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-(benzoylamino)-N,N-dimethylbenzamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.